Cas no 622847-30-7 (4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid
• CAS No: 622847-30-7
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 6127220
• PubChem ID: 66744656
• Update Time: 2025-06-26

4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid
• 4-(BOC-AMINO)METHYL-2-FLUORO-BENZOIC ACID
• 4-((tert-butoxycarbonylamino)methyl)-2-fluorobenzoic acid
• Benzoic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2,6-difluoro-
• 622847-30-7
• DTXSID501149757
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-2,6-difluorobenzoic acid
• EN300-1589674
• SCHEMBL615759
• 4-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-2,6-difluorobenzoic acid

• Inchi： 1S/C13H15F2NO4/c1-13(2,3)20-12(19)16-6-7-4-8(14)10(11(17)18)9(15)5-7/h4-5H,6H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VCAKECMVCRPHDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(CNC(OC(C)(C)C)=O)C=C1F

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid

Recent Advances in the Application of 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid (CAS: 622847-30-7) in Chemical Biology and Pharmaceutical Research

The compound 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid (CAS: 622847-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its unique fluorinated benzoic acid scaffold and tert-butoxycarbonyl (Boc) protected amino group, serves as a critical intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its role in the design of protease inhibitors, kinase modulators, and other therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the most notable advancements in the application of 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid is its incorporation into the synthesis of novel small-molecule inhibitors. Researchers have leveraged its structural features to enhance binding affinity and selectivity towards specific enzyme targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of potent inhibitors for serine proteases, which are implicated in inflammatory and coagulation disorders. The study reported that derivatives of this compound exhibited improved pharmacokinetic properties, including enhanced metabolic stability and oral bioavailability.

In addition to its role in inhibitor design, 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid has been explored as a building block for the construction of peptide mimetics. The presence of the Boc-protected amino group allows for facile incorporation into peptide chains, enabling the synthesis of modified peptides with tailored biological activities. Recent work in this area has focused on the development of antimicrobial peptides (AMPs) that target drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the successful use of this compound in the synthesis of AMP analogs with enhanced stability and efficacy against multidrug-resistant pathogens.

Furthermore, the fluorinated aromatic ring of 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid has been exploited to improve the physicochemical properties of drug candidates. Fluorination is a well-established strategy to modulate lipophilicity, metabolic stability, and membrane permeability. Recent research has demonstrated that fluorinated analogs derived from this compound exhibit superior in vivo performance compared to their non-fluorinated counterparts. For example, a 2023 study in European Journal of Medicinal Chemistry reported that fluorinated derivatives showed increased blood-brain barrier penetration, making them promising candidates for central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the scalable synthesis and purification of 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method for the efficient preparation of this compound, highlighting its potential for industrial-scale production. These developments are expected to facilitate broader adoption of this versatile intermediate in pharmaceutical research.

In conclusion, 4-({(tert-butoxy)carbonylamino}methyl)-2,6-difluorobenzoic acid (CAS: 622847-30-7) continues to be a valuable tool in chemical biology and drug discovery. Its unique structural features enable the design of novel therapeutic agents with improved efficacy and safety profiles. Ongoing research is likely to uncover additional applications for this compound, further solidifying its importance in the pharmaceutical industry. Future studies should focus on expanding its utility in targeted drug delivery systems and combination therapies, addressing unmet medical needs in various disease areas.